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Compound of Interest

Compound Name: 2-Hydroxy-2-methylbutanenitrile

Cat. No.: B016428

An In-depth Technical Guide to 2-Hydroxy-2-methylbutanenitrile: Synthesis, Properties, and
Applications

Abstract

This technical guide provides a comprehensive overview of 2-hydroxy-2-methylbutanenitrile
(also known as 2-butanone cyanohydrin), a versatile chemical intermediate. The document
details its chemical and physical properties, spectroscopic signatures, and primary synthetic
routes, including traditional cyanohydrin reactions and modern enzymatic methods. Detailed
experimental protocols, key chemical transformations, and applications in pharmaceutical and
agrochemical synthesis are discussed. This guide is intended for researchers, chemists, and
professionals in drug development seeking in-depth technical information on this compound.

Chemical and Physical Properties

2-hydroxy-2-methylbutanenitrile is a cyanohydrin derived from 2-butanone.[1] It is a chiral
molecule, existing as (R)- and (S)-enantiomers due to the stereocenter at the carbon bearing
the hydroxyl and nitrile groups.[2] It is classified as a tertiary alcohol and an alpha-
hydroxynitrile.[3][4] The compound appears as a colorless oil or liquid and is soluble in water.[3]

[5]16]
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Property Value Source(s)
2-hydroxy-2-

IUPAC Name - [1][2]
methylbutanenitrile
2-butanone cyanohydrin,

Synonyms Methyl ethyl ketone [1][5]
cyanohydrin

CAS Number 4111-08-4 [2][5]

Molecular Formula CsHsNO [51[6]

Molecular Weight 99.13 g/mol [1][2]

Appearance Colorless Oil / Liquid [5]1[6]

Water Solubility

25.1 g/L (Predicted)

[3]4]

pKa (Strongest Acidic)

12.48 (Predicted)

[3]

logP

0.29 - 0.54 (Predicted)

[3]4]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 2-hydroxy-2-

methylbutanenitrile.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum provides clear evidence of the key functional groups.

Functional Group

Wavenumber (cm~?)

Description

Hydroxyl (-OH) ~3400 Broad absorption
Nitrile (-C=N) ~2250 Strong, sharp band
Source:[2]

'H Nuclear Magnetic Resonance (NMR) Spectroscopy
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Proton NMR data helps in identifying the different proton environments within the molecule.
The following are typical shifts in CDCls.

Chemical Shift (8)

Proton Type Multiplicity Integration
Ppm
Methyl (CHs) ~1.2 Singlet 6H
Hydroxyl (-OH) ~2.1-2.5 Broad Singlet 1H
Source:[2]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides insights into fragmentation

patterns.
m/z (Mass-to-Charge L
lon . Significance
Ratio)
[M]*+ 99 Molecular lon
[M-CzHs]* 72 Base Peak
[M+H]* (HRMS) ~100.0763 Protonated Molecular lon
Source:[2]

Synthesis of 2-Hydroxy-2-methylbutanenitrile

The primary method for synthesizing 2-hydroxy-2-methylbutanenitrile is the cyanohydrin
reaction, which involves the nucleophilic addition of a cyanide anion to the carbonyl carbon of
2-butanone.[2]

Traditional Cyanohydrin Synthesis

This reaction involves the addition of hydrogen cyanide (HCN) across the carbon-oxygen
double bond of 2-butanone.[2] Due to the extreme toxicity of HCN gas, it is commonly
generated in situ by reacting a cyanide salt, such as sodium cyanide (NaCN) or potassium
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cyanide (KCN), with a mineral acid.[2] The reaction is typically base-catalyzed to increase the
rate of reaction.[2]

/Mechanism of Base-Catalyzed Cyanohydrin Formation\
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Caption: Mechanism of 2-hydroxy-2-methylbutanenitrile synthesis.

Experimental Protocol: Traditional Synthesis
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Disclaimer: This reaction is extremely hazardous due to the use of cyanide. It must be
performed by trained personnel in a well-ventilated fume hood with appropriate personal
protective equipment and emergency cyanide poisoning antidote kits available.

o Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a
dropping funnel, and a thermometer is placed in an ice-water bath.

e Reagents: 2-butanone is dissolved in a suitable solvent (e.g., ethanol). A solution of sodium
cyanide (NaCN) in water is prepared separately.

 Acidification: The NaCN solution is slowly added to the flask containing the 2-butanone
solution. While stirring vigorously and maintaining the temperature below 10-15°C, a mineral
acid (e.g., sulfuric acid) is added dropwise from the dropping funnel. The pH should be
controlled to be weakly acidic (pH 4-5) for an optimal rate.[2]

e Reaction: The mixture is stirred at a low temperature for several hours until the reaction is
complete (monitored by TLC or GC).

o Workup: The reaction mixture is neutralized and then extracted with an organic solvent (e.g.,
diethyl ether). The organic layers are combined, washed with brine, dried over anhydrous
sodium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure, and the resulting crude product
is purified by vacuum distillation to yield pure 2-hydroxy-2-methylbutanenitrile.

Alternative and Advanced Synthetic Methods

While the traditional method is effective, its reliance on highly toxic HCN has prompted the
development of alternative approaches.[2]
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Caption: Overview of synthetic pathways.

o Trimethylsilyl Cyanide (TMSCN) Method: This method uses trimethylsilyl cyanide to add the
cyano group to the ketone, forming an O-silylated cyanohydrin, which is then hydrolyzed to
the final product.[2] While it avoids handling HCN gas directly, TMSCN is expensive and
highly sensitive to moisture, which can release HCN.[2]

o Enzymatic Synthesis: For stereoselective synthesis, hydroxynitrile lyases (HNLs) are used
as biocatalysts. For example, the aliphatic (R)-hydroxynitrile lyase (EC 4.1.2.46) can
catalyze the reaction between 2-butanone and a cyanide source to produce (2R)-2-hydroxy-
2-methylbutanenitrile with high enantiomeric purity.[2] This is crucial for pharmaceutical
applications where a specific stereoisomer is required.[2]

Chemical Reactivity and Applications

2-Hydroxy-2-methylbutanenitrile is a valuable bifunctional intermediate in organic synthesis.
[2] Its hydroxyl and nitrile groups can be selectively transformed into a variety of other
functional groups.
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Caption: Key chemical transformations.

Reduction of the Nitrile Group: The nitrile can be reduced to a primary amine (2-hydroxy-2-
methylbutylamine) using powerful reducing agents like lithium aluminum hydride (LiAlH4) or
catalytic hydrogenation.[2]

Hydrolysis of the Nitrile Group: Acid- or base-catalyzed hydrolysis converts the nitrile group
into a carboxylic acid or an amide, yielding important building blocks.[2]

Oxidation of the Hydroxyl Group: The tertiary hydroxyl group can be oxidized under specific
conditions.[2]

Applications: Due to its versatile reactivity, it serves as a key intermediate in the synthesis of
pharmaceuticals and agrochemicals.[6][7] The hydroxyl group can form hydrogen bonds, and
the nitrile can participate in nucleophilic additions, making its derivatives interesting for
targeting enzymes or receptors in medicinal chemistry.[2] It has also been identified in
various foods, suggesting a potential role as a biomarker for dietary consumption.[3][4]

Safety and Handling

2-Hydroxy-2-methylbutanenitrile is classified as a highly toxic substance.

» Hazards: It is fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[1][8] It also
causes serious eye damage.[1][8] The compound is very toxic to aquatic life.[1]

e Precautions:
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o Work only in a well-ventilated area, preferably a chemical fume hood.[9][10]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, a face shield, and a lab coat.[8][9]

o Avoid breathing vapors or mist.[8][10]
o Do not eat, drink, or smoke when using this product.[9][10]

o All contaminated clothing should be removed immediately and washed before reuse.[8]
[10]

o Store in a secure, locked-up, and well-ventilated place with the container tightly closed.[8]
[10]

Conclusion

2-Hydroxy-2-methylbutanenitrile is a fundamentally important chemical intermediate with a
rich chemistry. While its traditional synthesis requires stringent safety protocols due to the high
toxicity of cyanide reagents, modern enzymatic methods offer a pathway to enantiomerically
pure forms essential for the life sciences industry. Its bifunctional nature allows for diverse
chemical transformations, solidifying its role as a versatile building block in organic synthesis,
particularly for developing new pharmaceuticals and specialty chemicals. A thorough
understanding of its properties, synthesis, and handling is critical for its safe and effective
utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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